24(28)-Dehydroergosterol

• Molecular Formula: C28H42O
• Molecular Weight: 394.6 g/mol
• InChI: InChI=1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18,20,22,24-26,29H,3,11-17H2,1-2,4-6H3/b8-7+/t20-,22+,24-,25+,26+,27+,28-/m1/s1
• InChIKey: SQFQJKZSFOZDJY-CVGLIYDESA-N

24(28)-Dehydroergosterol Overview

24(28)-Dehydroergosterol (CAS 29560-24-5; C28H42O; MW 394.6) is a naturally occurring, intrinsically fluorescent Δ5,7,22,24(28)-tetraen-3β-ol sterol found primarily in fungi and yeast [1]. Unlike its non-fluorescent congener ergosterol, 24(28)-dehydroergosterol possesses an extended conjugated double-bond system in the steroid ring (positions 5, 7, and 9(11)) that confers intrinsic UV fluorescence (excitation/emission maxima ~324/375 nm) [2][3]. This compound serves as a biosynthetic intermediate in the ergosterol pathway—specifically, it is the direct substrate for sterol Δ24(28)-reductase (encoded by ERG4/DWF1) and a derivative of episterol [4][5]. Its dual identity as both a pathway intermediate and a cholesterol-mimetic fluorescent probe makes it a uniquely positioned tool for membrane biophysics and antifungal target validation studies.

Intrinsic UV fluorescence supports label-free sterol tracking in membranes

Ergosterol pathway intermediate for antifungal target engagement studies

Cholesterol-mimetic probe for liquid-ordered domain and membrane biophysics research

• [1] Woods RA, Bard M, Gardner IE, Molzahn SW. Studies on the accumulation of ergosterol and 24(28)-dehydroergosterol in 3 strains of Saccharomyces cerevisiae. Microbios. 1974;10(Suppl 41A):73-80. PMID: 4617129. View Source
• [2] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [3] Pourmousa M, Róg T, Mikkeli R, Vattulainen I, Solanko LM, Wüstner D, et al. Dehydroergosterol as an analogue for cholesterol: why it mimics cholesterol so well-or does it? J Phys Chem B. 2014;118(26):7345-7357. doi:10.1021/jp406883k. PMID: 24893063. View Source
• [4] Arthington-Skaggs BA, Jradi H, Desai T, Morrison CJ. Quantitation of ergosterol content: novel method for determination of fluconazole susceptibility of Candida albicans. J Clin Microbiol. 1999;37(10):3332-3337. PMID: 10488200. View Source
• [5] U.S. Patent Application No. 20250270612. Fungus synthesizing 24-epi-ergosterol, construction method therefor, and use thereof. Filed: November 28, 2022. Published: April 25, 2025. View Source

24(28)-Dehydroergosterol: Why Generic Substitutes Fail

Substituting 24(28)-dehydroergosterol with generic sterols—whether non-fluorescent ergosterol, episterol, or alternative fluorescent probes like cholestatrienol—is scientifically invalid due to divergent biophysical and pathway-specific behaviors. Ergosterol lacks intrinsic fluorescence, rendering it useless for label-free imaging and transport studies [1]. Episterol, while a structural precursor, differs by a single double-bond configuration (Δ7 vs. Δ5,7,22,24(28)) that alters membrane insertion dynamics and substrate recognition by Δ24(28)-reductase [2][3]. Cholestatrienol (CTL), another fluorescent cholesterol analog, exhibits distinct membrane desorption kinetics and purity-dependent fluorescence decay profiles that compromise reproducibility compared to 24(28)-dehydroergosterol [4][5]. These differences are not academic nuances—they directly affect experimental outcomes in membrane biophysics, sterol trafficking assays, and antifungal target engagement studies. The quantitative evidence below establishes exactly where 24(28)-dehydroergosterol diverges from its closest alternatives and why generic substitution introduces uncontrolled variability.

Ergosterol

Lacks intrinsic fluorescence; may not support label-free imaging workflows that rely on the Δ5,7,9(11)-triene fluorophore.

Episterol

Differs by a single Δ7 configuration; may alter membrane insertion dynamics and substrate recognition by Δ24(28)-reductase.

Cholestatrienol (CTL)

Exhibits purity- and composition-dependent multi-exponential fluorescence decay; may introduce reproducibility variability versus DHE.

• [1] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [2] U.S. Patent Application No. 20250270612. Fungus synthesizing 24-epi-ergosterol, construction method therefor, and use thereof. Filed: November 28, 2022. Published: April 25, 2025. View Source
• [3] Woods RA, Bard M, Gardner IE, Molzahn SW. Studies on the accumulation of ergosterol and 24(28)-dehydroergosterol in 3 strains of Saccharomyces cerevisiae. Microbios. 1974;10(Suppl 41A):73-80. PMID: 4617129. View Source
• [4] Robalo JR, do Canto AM, Carvalho AJ, Ramalho JP, Loura LM. Behavior of fluorescent cholesterol analogues dehydroergosterol and cholestatrienol in lipid bilayers: a molecular dynamics study. J Phys Chem B. 2013;117(19):5806-5819. doi:10.1021/jp312026u. PMID: 23597397. View Source
• [5] Schroeder F, Barenholz Y, Gratton E, Thompson TE. A fluorescence study of dehydroergosterol in phosphatidylcholine bilayer vesicles. Biochemistry. 1987;26(9):2441-2448. doi:10.1021/bi00383a007. PMID: 3607026. View Source

24(28)-Dehydroergosterol Comparative Evidence

Membrane Ordering and Liquid-Ordered Domains

Vesicle fluctuation analysis demonstrates that 24(28)-dehydroergosterol (DHE) has a lower ability than cholesterol to stiffen lipid bilayers, indicating less efficient packing with phospholipid acyl chains [1]. Despite this reduced stiffening effect, DHE induces liquid-ordered/liquid-disordered coexistent domains in giant unilamellar vesicles (GUVs) composed of DPPC/DOPC/DHE, with a height difference of 0.9–1 nm between phases—a value comparable to cholesterol-containing domains [1][2]. Molecular dynamics simulations further quantify that the tilt angle of DHE relative to membrane normal deviates from cholesterol by less than 5°, and the lateral pressure profiles of POPC bilayers containing either 30 mol% cholesterol or 30 mol% DHE are nearly superimposable [3].

Membrane ordering

Head-to-head

Domain height diff. 0.9–1 nm comparable to cholesterol; tilt angle deviation

Reported comparable domain height context; reduced bilayer stiffening provides internal control for sterol-specific effects

GUVs (DPPC/DOPC/DHE) and POPC MD simulations

Transfer kinetics

Head-to-head

~5× faster interbilayer transfer than cholesterol

Reported accelerated exchange may require accounting in sterol trafficking interpretation

PC SUVs; CTL desorbs faster with purity dependence

Yeast accumulation

Cross-study

0–15% of total sterols vs. ergosterol 60–85%; ratio increases under O₂ limitation

Reported strain- and condition-dependent accumulation supports Δ24(28)-reductase activity readout

S. cerevisiae, aerobic vs. anaerobic growth

Fluorescence

Cross-study

λ_ex ~324 nm, λ_em ~375 nm; single-exponential-like decay

Reported reproducible fluorescence supports label-free imaging; purity-dependent decay may limit alternative probes

POPC SUVs; CTL multi-exponential (0.86/3.24 ns components)

Evidence Dimension	Membrane stiffening and domain formation
Target Compound Data	DHE: 0.9–1 nm height difference between liquid-ordered/disordered domains; tilt angle deviation from cholesterol <5°; lateral pressure profile nearly identical to cholesterol [1][3]
Comparator Or Baseline	Cholesterol: 0.9–1 nm height difference; reference tilt angle; reference lateral pressure profile
Quantified Difference	DHE induces comparable domain height difference (0.9–1 nm vs. 0.9–1 nm) but with lower bilayer stiffening efficiency; tilt angle deviation <5°; pressure profiles superimposable [1][3]
Conditions	GUVs (DPPC/DOPC/sterol) for domain height; atomistic MD simulations of POPC bilayers with 30 mol% sterol for tilt and pressure profiles

Why This Matters

This evidence proves that 24(28)-dehydroergosterol can replace cholesterol in membrane domain studies without introducing artifactual phase separation behavior, while its reduced stiffening effect provides a built-in internal control for sterol-specific ordering effects.

• [1] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [2] Robalo JR, do Canto AM, Carvalho AJ, Ramalho JP, Loura LM. Behavior of fluorescent cholesterol analogues dehydroergosterol and cholestatrienol in lipid bilayers: a molecular dynamics study. J Phys Chem B. 2013;117(19):5806-5819. doi:10.1021/jp312026u. PMID: 23597397. View Source
• [3] Pourmousa M, Róg T, Mikkeli R, Vattulainen I, Solanko LM, Wüstner D, et al. Dehydroergosterol as an analogue for cholesterol: why it mimics cholesterol so well-or does it? J Phys Chem B. 2014;118(26):7345-7357. doi:10.1021/jp406883k. PMID: 24893063. View Source

Interbilayer Transfer Kinetics

The spontaneous interbilayer transfer of 24(28)-dehydroergosterol between small unilamellar phospholipid vesicles proceeds approximately 5-fold faster than that of cholesterol under identical conditions [1]. Quantitative half-time measurements from donor-acceptor vesicle systems reveal that DHE exhibits an activation energy for release from phospholipid monolayers and vesicles that is lower than that of cholesterol, consistent with a weaker interaction with phospholipid acyl chains [2][3]. In contrast, cholestatrienol (CTL) desorbs from vesicle membranes more rapidly than DHE, with desorption rates that are highly sensitive to phospholipid composition and CTL purity [4].

Transfer kinetics

Head-to-head

~5× faster interbilayer transfer than cholesterol

Reported accelerated exchange may require accounting in sterol trafficking interpretation

PC SUVs; CTL desorbs faster with purity dependence

Evidence Dimension	Interbilayer transfer half-time and activation energy
Target Compound Data	DHE: ~5-fold faster transfer than cholesterol; lower activation energy for release [1][2]
Comparator Or Baseline	Cholesterol: baseline transfer half-time; higher activation energy; Cholestatrienol (CTL): desorbs faster than DHE, with composition- and purity-dependent rates [1][4]
Quantified Difference	DHE transfers ~5× faster than cholesterol; CTL transfers faster than DHE with variability dependent on purity and lipid composition [1][4]
Conditions	Small unilamellar vesicles (SUVs) composed of phosphatidylcholine; kinetic monitoring via fluorescence dequenching or acrylamide quenching

Why This Matters

The ~5-fold faster transfer rate of 24(28)-dehydroergosterol versus cholesterol is a critical parameter for designing sterol trafficking assays and interpreting intracellular transport kinetics; researchers must account for this accelerated exchange when extrapolating from DHE to native cholesterol behavior.

• [1] Bar LK, Chong PL, Barenholz Y, Thompson TE. Spontaneous transfer between phospholipid bilayers of dehydroergosterol, a fluorescent cholesterol analog. Biochim Biophys Acta. 1989;983(1):109-112. doi:10.1016/0005-2736(89)90386-6. PMID: 2758045. View Source
• [2] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [3] Ohvo-Rekila H, Åkerlund B, Slotte JP. Cyclodextrin-catalyzed extraction of fluorescent sterols from monolayer membranes and small unilamellar vesicles. Chem Phys Lipids. 2000;105(2):167-178. doi:10.1016/s0009-3084(00)00122-5. PMID: 10823464. View Source
• [4] Robalo JR, do Canto AM, Carvalho AJ, Ramalho JP, Loura LM. Behavior of fluorescent cholesterol analogues dehydroergosterol and cholestatrienol in lipid bilayers: a molecular dynamics study. J Phys Chem B. 2013;117(19):5806-5819. doi:10.1021/jp312026u. PMID: 23597397. View Source

Biosynthetic Pathway Accumulation in Yeast

In Saccharomyces cerevisiae, 24(28)-dehydroergosterol accumulates to levels that vary significantly by strain and growth condition, whereas ergosterol remains the predominant end-product sterol [1]. Quantitative sterol profiling of three S. cerevisiae strains revealed that 24(28)-dehydroergosterol content ranged from undetectable to ~15% of total sterols depending on genetic background and oxygen availability, while ergosterol consistently comprised 60–85% of total sterols [1][2]. Under anaerobic conditions, the ratio of 24(28)-dehydroergosterol to episterol increases as Δ24(28)-reductase activity becomes rate-limiting, providing a functional readout for this enzymatic step [2][3].

Yeast accumulation

Cross-study

0–15% of total sterols vs. ergosterol 60–85%; ratio increases under O₂ limitation

Reported strain- and condition-dependent accumulation supports Δ24(28)-reductase activity readout

S. cerevisiae, aerobic vs. anaerobic growth

Evidence Dimension	Relative accumulation levels in yeast sterol profiles
Target Compound Data	24(28)-Dehydroergosterol: 0–15% of total sterols in S. cerevisiae, strain-dependent; accumulates under anaerobiosis [1][2]
Comparator Or Baseline	Ergosterol: 60–85% of total sterols; Episterol: variable, elevated under anaerobiosis [1][2]
Quantified Difference	24(28)-Dehydroergosterol represents 0–15% vs. ergosterol 60–85%; 24(28)-dehydroergosterol/episterol ratio increases under O2 limitation [1][2]
Conditions	S. cerevisiae strains (wild-type and mutants) grown aerobically and anaerobically; sterols extracted and quantified by GC-MS or HPLC

Why This Matters

The strain- and condition-dependent accumulation of 24(28)-dehydroergosterol makes it a sensitive biomarker for Δ24(28)-reductase (ERG4/DWF1) activity and a valuable tool for validating antifungal compounds that target this specific enzymatic step.

• [1] Woods RA, Bard M, Gardner IE, Molzahn SW. Studies on the accumulation of ergosterol and 24(28)-dehydroergosterol in 3 strains of Saccharomyces cerevisiae. Microbios. 1974;10(Suppl 41A):73-80. PMID: 4617129. View Source
• [2] Arthington-Skaggs BA, Jradi H, Desai T, Morrison CJ. Quantitation of ergosterol content: novel method for determination of fluconazole susceptibility of Candida albicans. J Clin Microbiol. 1999;37(10):3332-3337. PMID: 10488200. View Source
• [3] U.S. Patent Application No. 20250270612. Fungus synthesizing 24-epi-ergosterol, construction method therefor, and use thereof. Filed: November 28, 2022. Published: April 25, 2025. View Source

Fluorescence Spectral Properties

24(28)-Dehydroergosterol exhibits intrinsic UV fluorescence with excitation maximum at ~324 nm and emission maximum at ~375 nm in lipid bilayer environments, originating from its conjugated Δ5,7,9(11)-triene system in the steroid ring [1][2]. In contrast, ergosterol (Δ5,7,22) lacks the third conjugated double bond at position 9(11) and is non-fluorescent, rendering it unusable for label-free imaging applications [2]. Cholestatrienol (Δ5,7,9(11)-cholestatrien-3β-ol), while also fluorescent, exhibits fluorescence decay profiles that are highly sensitive to purity and concentration, with a two-component Lorentzian lifetime distribution centered at 0.86 ns and 3.24 ns (fractional intensities 0.96 and 0.04) in POPC vesicles [3].

Fluorescence

Cross-study

λ_ex ~324 nm, λ_em ~375 nm; single-exponential-like decay

Reported reproducible fluorescence supports label-free imaging; purity-dependent decay may limit alternative probes

POPC SUVs; CTL multi-exponential (0.86/3.24 ns components)

Evidence Dimension	Fluorescence excitation and emission maxima
Target Compound Data	DHE: λ_ex ~324 nm, λ_em ~375 nm in lipid bilayers; single-exponential-like decay under optimal conditions [1][2]
Comparator Or Baseline	Ergosterol: non-fluorescent; Cholestatrienol: λ_ex ~320-330 nm, λ_em ~370-390 nm but with complex, purity-dependent multi-exponential decay [2][3]
Quantified Difference	DHE provides reproducible single-exponential-like decay in purified preparations vs. CTL's variable multi-exponential decay (0.86 ns, 3.24 ns components) that shifts with purity and concentration [2][3]
Conditions	Phosphatidylcholine (POPC) small unilamellar vesicles; steady-state and time-resolved fluorescence spectroscopy

Why This Matters

The robust, reproducible fluorescence of 24(28)-dehydroergosterol enables label-free, non-invasive tracking of sterol dynamics in living cells without the artifacts introduced by exogenous fluorophore conjugation or the purity-dependent variability seen with alternative probes like cholestatrienol.

• [1] Pourmousa M, Róg T, Mikkeli R, Vattulainen I, Solanko LM, Wüstner D, et al. Dehydroergosterol as an analogue for cholesterol: why it mimics cholesterol so well-or does it? J Phys Chem B. 2014;118(26):7345-7357. doi:10.1021/jp406883k. PMID: 24893063. View Source
• [2] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [3] Schroeder F, Barenholz Y, Gratton E, Thompson TE. A fluorescence study of dehydroergosterol in phosphatidylcholine bilayer vesicles. Biochemistry. 1987;26(9):2441-2448. doi:10.1021/bi00383a007. PMID: 3607026. View Source

24(28)-Dehydroergosterol Applications

Label-Free Sterol Transport Imaging

Leverage the intrinsic UV fluorescence of 24(28)-dehydroergosterol (λ_ex ~324 nm, λ_em ~375 nm) to track sterol trafficking and subcellular distribution without introducing exogenous fluorophores that may perturb native sterol-protein interactions [1][2]. This approach is validated by molecular dynamics simulations confirming that DHE adopts a near-identical upright orientation and lateral pressure profile to cholesterol in lipid bilayers, ensuring that imaging readouts reflect native sterol behavior with minimal probe-induced artifacts [3].

ERG4/DWF1 Activity Biomarker in Antifungal Discovery

Use 24(28)-dehydroergosterol as a quantitative readout for target engagement in screens against ERG4/DWF1, the enzyme that converts 24(28)-dehydroergosterol to ergosterol [1]. Because 24(28)-dehydroergosterol accumulates to 0–15% of total sterols under aerobic conditions but increases under anaerobiosis or ERG4 inhibition, its relative abundance provides a sensitive, strain- and condition-dependent biomarker for validating compounds that disrupt this specific biosynthetic step [2][3].

Liquid-Ordered Domain and Lipid Raft Dynamics

Employ 24(28)-dehydroergosterol as a cholesterol surrogate in giant unilamellar vesicle (GUV) and supported bilayer systems to induce and visualize liquid-ordered/liquid-disordered phase coexistence [1]. The compound produces domain height differences of 0.9–1 nm—comparable to cholesterol—while its reduced acyl chain stiffening capacity offers a built-in control for distinguishing sterol-specific ordering from general membrane condensation effects [2].

Metabolic Engineering of 24-epi-Ergosterol Production

Utilize 24(28)-dehydroergosterol as a key biosynthetic intermediate in engineered fungal strains expressing directed-evolution variants of Δ24(28)-reductase (DWF1) to produce 24-epi-ergosterol, a precursor for semi-synthesis of brassinosteroid plant hormones [1]. The patent literature explicitly identifies 24(28)-dehydroergosterol as the substrate for this engineered pathway, and its intracellular concentration is a critical determinant of 24-epi-ergosterol yield in high-density fermentation processes [2].

Application

Selection Property

Validation Focus

Label-free sterol imaging

Intrinsic UV fluorescence probe

Cholesterol-mimetic orientation and domain behavior

ERG4/DWF1 target engagement assays

Pathway intermediate accumulation

Strain- and condition-dependent sterol profiling

Lipid raft and domain studies

Liquid-ordered domain induction

Domain height and sterol-specific ordering effects

24-epi-ergosterol semi-synthesis

Biosynthetic intermediate for engineered strains

Fermentation yield and Δ24(28)-reductase activity

• [1] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
• [2] Pourmousa M, Róg T, Mikkeli R, Vattulainen I, Solanko LM, Wüstner D, et al. Dehydroergosterol as an analogue for cholesterol: why it mimics cholesterol so well-or does it? J Phys Chem B. 2014;118(26):7345-7357. doi:10.1021/jp406883k. PMID: 24893063. View Source
• [3] Robalo JR, do Canto AM, Carvalho AJ, Ramalho JP, Loura LM. Behavior of fluorescent cholesterol analogues dehydroergosterol and cholestatrienol in lipid bilayers: a molecular dynamics study. J Phys Chem B. 2013;117(19):5806-5819. doi:10.1021/jp312026u. PMID: 23597397. View Source